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Compound of Interest

Compound Name:
2-Methoxyethyl 4-

methylbenzenesulfonate

Cat. No.: B097947 Get Quote

This technical guide provides a comprehensive overview of 2-Methoxyethyl tosylate, a key

reagent in organic synthesis. It is designed for researchers, scientists, and professionals in

drug development, offering in-depth insights into its chemical and physical properties, synthesis

protocols, and significant applications. This document emphasizes the practical aspects of its

use, underpinned by established scientific principles to ensure both safety and efficacy in

laboratory and industrial settings.

Core Chemical Identity
2-Methoxyethyl tosylate, also known as 2-Methoxyethyl p-toluenesulfonate, is an organic

compound that serves as a versatile alkylating agent.[1] The tosylate group is an excellent

leaving group, making this compound highly reactive in nucleophilic substitution reactions. Its

structure consists of a 2-methoxyethyl group linked to a tosylate (p-toluenesulfonate) group.

Molecular Formula and Weight
The fundamental chemical identity of a compound is defined by its molecular formula and

weight, which are crucial for stoichiometric calculations in synthesis.

Molecular Formula: C₁₀H₁₄O₄S[1][2][3]

Molecular Weight: 230.28 g/mol [1][2][3]
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Physicochemical Properties
The physical and chemical properties of 2-Methoxyethyl tosylate dictate its handling, storage,

and application conditions. These properties are summarized in the table below.

Property Value Source(s)

CAS Number 17178-10-8 [1][2]

Appearance
Colorless to almost colorless

clear liquid

Density 1.21 g/cm³ [1][4]

Melting Point 10 °C [1][4]

Boiling Point
110-117 °C at 0.075 Torr; 141

°C at 0.2 mmHg
[1][4]

Flash Point 161.8 °C [1][4]

Refractive Index 1.5100-1.5120 [1][4]

Synonyms

p-Toluenesulfonic acid 2-

methoxyethyl ester, 2-

Methoxyethyl p-

toluenesulfonate, Ethylene

glycol methyl ether tosylate

[2][4]

Synthesis of 2-Methoxyethyl Tosylate
The synthesis of tosylates from alcohols is a standard and reliable procedure in organic

chemistry.[5] The most common method involves the reaction of the corresponding alcohol with

p-toluenesulfonyl chloride (tosyl chloride) in the presence of a base, such as pyridine.[5][6]

General Reaction Scheme
The tosylation of 2-methoxyethanol proceeds via the nucleophilic attack of the alcohol's oxygen

on the electrophilic sulfur atom of tosyl chloride, with a base serving to neutralize the

hydrochloric acid byproduct.
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Experimental Protocol: Laboratory Scale Synthesis
This protocol is a self-validating system for producing 2-Methoxyethyl tosylate with a high yield.

Materials:

2-Methoxyethanol

p-Toluenesulfonyl chloride (Tosyl chloride)

Pyridine

Dichloromethane (CH₂Cl₂)

Concentrated Hydrochloric Acid (HCl)

Saturated Sodium Chloride Solution (Brine)

Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an

ice bath to 0°C, dissolve 2-methoxyethanol in pyridine.[6]

Addition of Tosyl Chloride: Slowly add p-toluenesulfonyl chloride portion-wise to the solution,

ensuring the temperature remains at 0°C.[6]

Reaction: Stir the mixture for approximately 20 hours, allowing it to slowly warm to room

temperature.[6]

Workup: Pour the reaction mixture into a beaker containing a mixture of concentrated

hydrochloric acid and ice.[6]

Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane.[6]

Washing: Wash the organic layer successively with water and a saturated sodium chloride

solution.[6]
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Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure to yield the final product as a yellow oil.[4]

[6]

Synthesis Workflow Diagram

Reactants

Reaction Conditions Aqueous Workup & Extraction Purification

2-Methoxyethanol

Stir at 0°C to RT
~20 hoursTosyl Chloride

Pyridine (Base/Solvent)

Quench with HCl/Ice Extract with CH2Cl2 Wash with H2O & Brine Dry over MgSO4 Concentrate in vacuo 2-Methoxyethyl Tosylate
(Yellow Oil)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methoxyethyl tosylate.

Applications in Research and Drug Development
2-Methoxyethyl tosylate is a valuable reagent in organic synthesis, primarily due to the tosylate

group being an excellent leaving group. This property is exploited in various nucleophilic

substitution reactions.

Role as an Alkylating Agent
The primary application of 2-Methoxyethyl tosylate is as a 2-methoxyethylating agent. The

carbon atom adjacent to the tosylate oxygen is electrophilic and susceptible to attack by

nucleophiles. This allows for the introduction of a 2-methoxyethyl group onto various

substrates, which is a common motif in more complex molecules. Tosylate esters are

considered efficient alkylating agents, with reactivity comparable to alkyl iodides.[7]
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Relevance in Drug Design and Synthesis
In the context of drug development, the synthesis of novel molecular entities often requires the

assembly of complex structures from simpler building blocks. While direct applications of 2-

Methoxyethyl tosylate in final drug structures are not broadly documented, its utility lies in the

synthesis of intermediates. The introduction of a 2-methoxyethyl group can modify the

pharmacokinetic properties of a molecule, such as its solubility and metabolic stability.

Computational techniques and QSAR modeling are often used in the early stages of drug

design to predict the potential activity and toxicity of compounds before synthesis.[8] The

chemical stability of drug substances is a significant challenge in drug development, and

versatile reagents like 2-Methoxyethyl tosylate are crucial for creating stable and effective

therapeutic agents.[9]

Safety, Handling, and Storage
Proper handling and storage of 2-Methoxyethyl tosylate are essential to ensure laboratory

safety and maintain the integrity of the compound.

Hazard Identification
Eye Damage: Can cause serious eye damage.[10]

Skin Sensitization: May cause an allergic skin reaction.[10]

General Precautions: Avoid contact with skin, eyes, and clothing. Do not inhale the

substance or its mixture.[10][11]

Recommended Handling Procedures
Engineering Controls: Work under a chemical fume hood to avoid inhalation of vapors.[11]

[12] Ensure that eyewash stations and safety showers are readily accessible.[12]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or a face shield.[11][13]

Hand Protection: Use impervious gloves.
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Skin and Body Protection: Wear a lab coat or protective clothing.[11][13]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[10]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[13]

Keep away from heat, sparks, open flames, and other ignition sources.

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[10]

Conclusion
2-Methoxyethyl tosylate is a fundamental reagent in organic synthesis, valued for its role as an

effective 2-methoxyethylating agent. Its well-defined chemical properties and straightforward

synthesis make it a reliable tool for chemists in academic research and the pharmaceutical

industry. A thorough understanding of its characteristics, coupled with stringent adherence to

safety protocols, is paramount for its successful and safe application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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